6-[2-(2-Methoxyphenyl)vinyl]-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H14N4OS
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 6-[(E)-2-(2-methoxyphenyl)ethenyl]-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H14N4OS/c1-23-15-10-6-5-7-13(15)11-12-16-21-22-17(19-20-18(22)24-16)14-8-3-2-4-9-14/h2-12H,1H3/b12-11+
• InChI Key: XBGRSPJCSDBLLR-VAWYXSNFSA-N
• Isomeric SMILES: COC1=CC=CC=C1/C=C/C2=NN3C(=NN=C3S2)C4=CC=CC=C4
• SMILES: COC1=CC=CC=C1C=CC2=NN3C(=NN=C3S2)C4=CC=CC=C4

Description

6-[2-(2-Methoxyphenyl)vinyl]-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the triazolo-thiadiazole family, which has been extensively studied for its biological activities.

Mechanism of Action

The mechanism of action of 6-[2-(2-Methoxyphenyl)vinyl]-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that it may act by inhibiting various enzymes and proteins involved in cellular processes such as DNA replication, cell division, and protein synthesis.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and viruses, and reduce inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 6-[2-(2-Methoxyphenyl)vinyl]-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its broad range of biological activities, which makes it a versatile compound for studying various cellular processes. However, one limitation is its potential toxicity, which may require caution when handling and using this compound.

Future Directions

There are several future directions for research on 6-[2-(2-Methoxyphenyl)vinyl]-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Some of these include:
1. Further investigation of the compound's mechanism of action and its potential targets in cellular processes.
2. Development of more efficient and cost-effective synthesis methods for the compound.
3. Exploration of the compound's potential applications in drug development and therapy.
4. Investigation of the compound's potential toxicity and safety profiles in vivo.
5. Development of novel derivatives of the compound with improved biological activities and reduced toxicity.
In conclusion, this compound is a chemical compound with significant potential for scientific research. Its broad range of biological activities makes it a versatile compound for studying various cellular processes, and its potential applications in drug development and therapy make it an exciting area of research for the future.

Synthesis Methods

The synthesis of 6-[2-(2-Methoxyphenyl)vinyl]-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-methoxyphenylacetonitrile with thiourea and phenylhydrazine in the presence of a catalyst such as sodium ethoxide. The resulting product is then subjected to a cyclization reaction to form the final compound.

Scientific Research Applications

The potential applications of 6-[2-(2-Methoxyphenyl)vinyl]-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in scientific research are vast. This compound has been shown to exhibit various biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties.